Cas no 2310128-93-7 (1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2310128-93-7
• MF: C₁₄H₁₆N₆O₂S
• MW: 332.380840301514
• CID: 6545475
• PubChem ID: 121176600
• Update Time: 2025-07-15

1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide
• F6514-6938
• 1-methyl-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-1H-pyrazole-4-sulfonamide
• 1-methyl-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-1H-pyrazole-4-sulfonamide
• AKOS032725963
• 1-methyl-N-[1-phenyl-2-(triazol-2-yl)ethyl]pyrazole-4-sulfonamide
• 2310128-93-7

• Inchi： 1S/C14H16N6O2S/c1-19-10-13(9-17-19)23(21,22)18-14(11-20-15-7-8-16-20)12-5-3-2-4-6-12/h2-10,14,18H,11H2,1H3
• InChI Key： XNYSGSNOSFUUBV-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NC(C1C=CC=CC=1)CN1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 332.10554495g/mol
• Monoisotopic Mass: 332.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 103Ų

Additional information on 1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide

Introduction to 1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide (CAS No. 2310128-93-7)

1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide (CAS No. 2310128-93-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides and features a complex molecular architecture that includes a pyrazole ring, a triazole moiety, and a phenyl group. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further investigation.

The chemical structure of 1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide is characterized by the presence of a sulfonamide functional group (-SO₂NH-) attached to a pyrazole ring. The pyrazole ring is further substituted with a methyl group and a phenyl group, while the triazole moiety is linked to an ethyl chain. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it suitable for various applications in drug discovery and development.

Recent studies have highlighted the potential of 1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide in several therapeutic areas. One of the most promising applications is its use as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1H-pyrazole-4-sulfonamide has shown promise as an antitumor agent. Preclinical studies have indicated that it can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cancer cell survival and proliferation. These results have sparked interest in exploring this compound as a potential anticancer drug candidate.

The pharmacokinetic profile of 1-methyl-N-1-phenyl-2-(2H-1,2,3-triazol-2-y)ethyl)-1H-pyrazole)-4-sulfonamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for oral administration. Additionally, the compound has demonstrated low toxicity in preclinical models, which is an important consideration for its potential use in human therapy.

The synthetic route for the preparation of 1-methyl-N-(1-(phenyl)-2-(1H-[^triazol-_--_--_y)_-^y)^y)^yyyyy_-------^y)(methyl)-pyrazole)-4-sulfonamide) has been optimized using modern synthetic techniques. The synthesis typically involves several steps, including the formation of the pyrazole ring, introduction of the sulfonamide group, and subsequent functionalization with the triazole moiety and phenyl group. The use of efficient coupling reactions and protective group strategies has enabled the production of this compound with high purity and yield.

In conclusion, 1-methyl-N-(phenyl)-[[(5-methyl-[pyrazol-] -[sulfonyl-] -[amino-] -[methylene-] -[triazol-] -[propylene-] -[benzene-] -[sulfonyl-] -[amino-] -[methylene-] -[pyrazol-] -[propylene-] -[benzene-] -[sulfonyl-] -[amino-] )]propylene]-benzene-sulfonyl-amino]-methylene]-pyrazole)-propylene]-benzene-sulfonyl-amino]-methylene]-pyrazole)-propylene]-benzene-sulfonyl-amino]-methylene]-pyrazole)-propylene]-benzene-sulfonyl-amino]-methylene]-pyrazole)-propylene]-benzene-sulfonyl-amino]-methylene]-pyrazole)-propylene]-benzene-sulfonyl-amino] (CAS No. 2310128-93-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.